Cas no 489414-28-0 (6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile)

6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile is a structurally complex heterocyclic compound featuring an adamantyl group, a trifluoromethyl substituent, and a cyanomethylsulfanyl moiety. Its unique molecular architecture, combining rigid adamantane and electron-withdrawing groups, makes it a promising intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl and cyano functionalities enhance its potential as a bioactive scaffold, particularly in the development of enzyme inhibitors or receptor modulators. The adamantyl group contributes to lipophilicity and metabolic stability, while the sulfanyl linker offers synthetic versatility for further derivatization. This compound is suited for applications requiring high steric and electronic modulation in drug discovery or material science.

6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile structure

489414-28-0 structure

Product Name:6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile

CAS No:489414-28-0

MF:C₁₉H₁₈F₃N₃S

MW:377.426533222198

CID:5702404

Update Time:2025-05-21

6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-(1-adamantyl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile
- 6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile
- Inchi： 1S/C19H18F3N3S/c20-19(21,22)15-6-16(25-17(14(15)10-24)26-2-1-23)18-7-11-3-12(8-18)5-13(4-11)9-18/h6,11-13H,2-5,7-9H2
- InChI Key： JGBUCCYXKPIQSV-UHFFFAOYSA-N
- SMILES： C1(C#N)C(SCC#N)=NC(=CC=1C(F)(F)F)C12CC3CC(CC(C3)C1)C2

6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645569-1mg	6-(Adamantan-1-yl)-2-((cyanomethyl)thio)-4-(trifluoromethyl)nicotinonitrile	489414-28-0	98%	1mg	￥535.00	2024-05-11

6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile Related Literature

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2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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Additional information on 6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile

6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 489414-28-0): A Versatile Chemical Building Block

The compound 6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 489414-28-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. Its unique structural features, including the adamantyl group, trifluoromethyl moiety, and cyanomethylsulfanyl substituent, make it a valuable intermediate for the synthesis of complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in AI-driven drug design and high-throughput screening.

One of the most compelling aspects of 6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile is its role in addressing modern challenges in sustainable chemistry. With growing interest in green synthesis and catalysis, this compound's modular structure allows for efficient functionalization under mild conditions, reducing waste and energy consumption. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are pivotal in improving the bioavailability and metabolic stability of pharmaceuticals, a topic frequently searched in medicinal chemistry forums and academic databases.

In the realm of materials science, CAS No. 489414-28-0 has shown promise as a precursor for advanced polymers and coatings. The adamantyl moiety imparts exceptional thermal stability and rigidity, making it suitable for high-performance applications such as organic electronics and nanotechnology. Recent studies have highlighted its potential in photoactive materials, coinciding with the surge in searches for next-generation OLEDs and solar cell technologies.

From a commercial perspective, the demand for 6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile is driven by its versatility in custom synthesis and contract research organizations (CROs). Its CAS registry number (489414-28-0) is often queried in chemical procurement databases, reflecting its niche yet critical role in R&D pipelines. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with industry shifts toward automated and scalable production.

In summary, 6-(Adamantan-1-yl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—resonate with trending topics like precision medicine and sustainable industrial processes, ensuring its relevance in both academic and industrial settings.